3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C27H22ClNO5
• Molecular Weight: 475.9 g/mol
• IUPAC Name: 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-5-chloro-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C27H22ClNO5/c1-17-2-4-19(5-3-17)15-29-23-10-8-20(28)13-22(23)27(32,26(29)31)14-21(30)9-6-18-7-11-24-25(12-18)34-16-33-24/h2-13,32H,14-16H2,1H3/b9-6+
• InChI Key: GXRQGPNCRKJRHK-RMKNXTFCSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)/C=C/C4=CC5=C(C=C4)OCO5)O
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C=CC4=CC5=C(C=C4)OCO5)O

Description

3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation.

Mechanism of Action

The mechanism of action of 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is complex and not fully understood. However, it is thought to act by binding to specific cellular targets and modulating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has a range of biochemical and physiological effects. These include anti-inflammatory properties, neuroprotective effects, and the ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its versatility. It can be used in a range of assays and experiments, and has been found to be effective in a variety of cell types. However, one limitation is that the compound is relatively expensive, which can make it difficult for some labs to use on a regular basis.

Future Directions

There are many potential future directions for research involving 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one. Some possible areas of investigation include further elucidation of its mechanism of action, development of more efficient synthesis methods, and exploration of its potential applications in drug development. Additionally, research could be conducted to investigate the compound's potential in the treatment of various diseases, such as cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves a multi-step process that requires expertise in organic chemistry. The synthesis typically involves the use of various reagents and catalysts, and the reaction conditions must be carefully controlled to ensure the desired product is obtained.

Scientific Research Applications

The compound 3-[(3E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-en-1-yl]-5-chloro-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been used extensively in scientific research. It has been found to have potential applications in a range of fields, including cancer research, neuroscience, and drug development.